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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the geotechnical properties and applications of

pumice and scoria. The information presented is collated from various experimental studies to

aid in the selection and utilization of these lightweight volcanic aggregates in geotechnical

engineering.

Physical and Index Properties
Pumice and scoria are both vesicular volcanic rocks, but they differ significantly in their

formation, composition, and physical properties. Pumice is a light-colored, low-density rock

formed from felsic magmas, rich in silica and low in iron and magnesium.[1] In contrast, scoria

is a darker, denser rock formed from mafic magmas with a higher concentration of iron and

magnesium and lower silica content.[1] These differences in origin are reflected in their

physical and index properties, which are crucial for their application in geotechnical

engineering.

Table 1: Comparative Physical and Index Properties of Pumice and Scoria
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Property Pumice Scoria

Color Light (white, grey, tan)[2] Dark (reddish-brown, black)[2]

Bulk Density ( kg/m ³) 743.8[3][4] 907[3][4]

Specific Gravity < 1.0 (often floats)[1] > 1.0 (typically sinks)[1]

Porosity (%) 60.56[3][4] 51.66[3][4]

Water Absorption (%) 31.6[4][5] 30.17[3][4]

Hardness (Mohs Scale) ~6[6][7] 5-6[6][7]

Vesicle Structure Smaller, isolated vesicles[1]
Larger, interconnected

vesicles[1]

Geotechnical Properties and Performance
The unique characteristics of pumice and scoria make them suitable for a range of

geotechnical applications, including lightweight fill, soil stabilization, drainage layers, and as

aggregates in lightweight concrete. Their performance in these roles is dictated by their shear

strength, compressibility, permeability, and durability.

Shear Strength
Shear strength is a critical parameter for materials used in applications such as embankments

and retaining wall backfills. The angular shape and rough surface texture of both pumice and

scoria contribute to a high angle of internal friction.

Table 2: Comparative Shear Strength Parameters of Pumice and Scoria

Parameter Pumice Scoria

Angle of Internal Friction (φ') 41° - 48°[8]

Dependency on grain size,

with noticeable influence on

internal friction angle.[9]

Cohesion (c')
Generally considered

cohesionless (c' ≈ 0)

Generally considered

cohesionless (c' ≈ 0)
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Note: Direct comparative data from a single study is limited. The provided values are from

separate investigations and may not be directly comparable due to different testing conditions.

Compressibility
The compressibility of pumice and scoria is influenced by their high porosity and the

crushability of the individual particles. Pumice, being more porous, is generally more

compressible than scoria.

Table 3: Comparative Compressibility of Pumice and Scoria

Parameter Pumice Scoria

General Compressibility
Higher than conventional

aggregates[8]
Lower than pumice

Particle Crushability
High, especially under

moderate to high stress[10]
Less crushable than pumice

Permeability
The vesicular and porous nature of pumice and scoria results in high permeability, making them

excellent materials for drainage applications.

Table 4: Comparative Permeability of Pumice and Scoria

Parameter Pumice Scoria

Coefficient of Permeability (k)

(cm/s)
0.0003 to 0.002[11] 0.001 to 0.002[11]

Note: The permeability values are for crushed aggregates and vary with relative density.[11]

Durability
The durability of aggregates is their ability to resist weathering and abrasion. In geotechnical

applications, particularly in road construction, resistance to abrasion is a key consideration.
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Table 5: Comparative Durability of Pumice and Scoria

Parameter Pumice Scoria

Resistance to Weathering Good[12] Good

Abrasion Resistance
Impact and pressure

resistant[6][7]

Heat, impact, pressure, and

wear resistant[6][7]

Experimental Protocols
The following are detailed methodologies for key experiments cited in the comparison of

pumice and scoria.

Shear Strength: Triaxial Compression Test
The triaxial compression test is used to determine the shear strength parameters (angle of

internal friction and cohesion) of soils and aggregates.

Governing Standard: ASTM D7181 - Standard Test Method for Consolidated Drained Triaxial

Compression Test for Soils.

Methodology:

A cylindrical specimen of the material (pumice or scoria) is prepared to a specific density

and moisture content.

The specimen is enclosed in a watertight rubber membrane and placed in a triaxial cell.

A confining pressure is applied to the specimen by pressurizing the fluid in the cell.

The specimen is then subjected to an axial load, which is increased until the specimen

fails.

During the test, the axial load, axial deformation, and pore water pressure (in undrained

tests) are measured.
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The test is repeated for different confining pressures to establish the Mohr-Coulomb failure

envelope, from which the shear strength parameters are determined.[13]

Permeability: Constant Head Permeability Test
The constant head permeability test is used to determine the coefficient of permeability of

granular materials.

Governing Standard: ASTM D2434 - Standard Test Method for Permeability of Granular Soils

(Constant Head).

Methodology:

A sample of pumice or scoria is placed in a permeameter and compacted to a desired

density.

A constant head of water is applied to the sample, and the quantity of water flowing

through the sample in a given time is measured.

The coefficient of permeability (k) is calculated using Darcy's law: k = (QL) / (Ath) where:

Q = quantity of flow

L = length of the specimen

A = cross-sectional area of the specimen

t = time of flow

h = hydraulic head difference

Durability: Los Angeles (LA) Abrasion Test
The Los Angeles (LA) abrasion test is a widely used method to assess the toughness and

abrasion resistance of aggregates.[14]

Governing Standard: ASTM C131/C535 - Standard Test Method for Resistance to

Degradation of Small-Size/Large-Size Coarse Aggregate by Abrasion and Impact in the Los
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Angeles Machine.[15]

Methodology:

A specified mass of a graded aggregate sample (pumice or scoria) is placed in a rotating

steel drum.[15]

A charge of steel spheres is added to the drum.[15]

The drum is rotated for a specified number of revolutions (typically 500) at a speed of 30-

33 rpm.[15]

The aggregate is subjected to abrasion and impact from the steel spheres and the lifting

and dropping action within the drum.[15]

After the specified number of revolutions, the sample is removed and sieved to separate

the finer material.[16]

The percentage loss in mass of the aggregate is calculated, which represents the LA

abrasion value.[16] A lower value indicates higher resistance to abrasion.

Visualizations
The following diagrams illustrate the logical relationships and experimental workflows

discussed in this guide.
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Caption: Experimental workflow for comparative geotechnical assessment.
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Caption: Logical relationship of properties for pumice and scoria.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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